Cas no 443864-38-8 (N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide)

• Product Name: N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide
• CAS No: 443864-38-8
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 3046175
• PubChem ID: 2063982
• Update Time: 2025-06-08

N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide
• Butanoic acid, 4-[(2-methylphenyl)amino]-4-oxo-, hydrazide
• AKOS000283489
• Z56968114
• SR-01000050326-1
• SCHEMBL1059736
• 443864-38-8
• N-(2-chlorophenyl)-3-(hydrazinecarbonyl)propanamide
• N-(2-chlorophenyl)-4-hydrazinyl-4-oxobutanamide
• STK020377
• SR-01000050326
• CS-0362099

• Inchi： 1S/C10H12ClN3O2/c11-7-3-1-2-4-8(7)13-9(15)5-6-10(16)14-12/h1-4H,5-6,12H2,(H,13,15)(H,14,16)
• InChI Key： PMGKUXDEHKVRND-UHFFFAOYSA-N
• SMILES： C1C=C(NC(CCC(NN)=O)=O)C(Cl)=CC=1

Computed Properties

• Exact Mass: 241.0618043g/mol
• Monoisotopic Mass: 241.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide

Recent Advances in the Study of N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide (CAS: 443864-38-8)

N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide (CAS: 443864-38-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of pharmacologically active molecules. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential therapeutic applications.

The compound has been investigated for its role in the inhibition of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide exhibit notable activity against tyrosine kinase receptors, suggesting its utility in targeted cancer therapies. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms and efficacy of these derivatives.

Further research has highlighted the compound's potential in antimicrobial applications. A recent preprint on BioRxiv reported that N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide derivatives displayed moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for the development of novel antibiotics, especially in the face of rising antimicrobial resistance.

In addition to its biological activities, advancements in the synthetic pathways for N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide have been reported. A 2024 paper in Organic & Biomolecular Chemistry described an optimized, high-yield synthesis route that reduces the use of hazardous reagents and improves scalability. This development is critical for facilitating further research and potential industrial applications of the compound.

Despite these promising results, challenges remain. The pharmacokinetic properties of N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide, such as its bioavailability and metabolic stability, require further investigation. Ongoing studies are focusing on structural modifications to enhance these properties while retaining or improving its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, N-(2-Chlorophenyl)-4-hydrazino-4-oxobutanamide (CAS: 443864-38-8) represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology, antimicrobial therapy, and beyond, supported by recent advancements in synthetic chemistry and biological evaluation. Future research should prioritize the optimization of its pharmacological profile to unlock its full therapeutic potential.